Cas no 41692-90-4 (2-Octanone,1-(triphenylphosphoranylidene)-)

2-Octanone,1-(triphenylphosphoranylidene)- structure
41692-90-4 structure
Product Name:2-Octanone,1-(triphenylphosphoranylidene)-
CAS No:41692-90-4
MF:C26H29OP
MW:388.48162817955
CID:331243
PubChem ID:3016294
Update Time:2025-04-19

2-Octanone,1-(triphenylphosphoranylidene)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanone,1-(triphenylphosphoranylidene)-
    • 1-(triphenylphosphoranylidene)octan-2-one
    • 1-(triphenyl-λ<sup>5</sup>-phosphanylidene)octan-2-one
    • 41692-90-4
    • 1-(Triphenylphosphoranylidene)-2-octanone
    • HF6TBE5ALK
    • DTXSID00194498
    • EINECS 255-502-4
    • (Heptanoylmethylene)triphenylphosphorane
    • NS00056547
    • 2-Octanone, 1-(triphenylphosphoranylidene)-
    • Inchi: 1S/C26H29OP/c1-2-3-4-8-15-23(27)22-28(24-16-9-5-10-17-24,25-18-11-6-12-19-25)26-20-13-7-14-21-26/h5-7,9-14,16-22H,2-4,8,15H2,1H3
    • InChI Key: HENGQDHJJRVEDZ-UHFFFAOYSA-N
    • SMILES: P(=CC(CCCCCC)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 388.195602542g/mol
  • Monoisotopic Mass: 388.195602542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 17.1Ų
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